Cas no 141030-66-2 (Ethanone,1-(2-amino-4-ethylphenyl)-)

• Product Name: Ethanone,1-(2-amino-4-ethylphenyl)-
• CAS No: 141030-66-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 101916
• PubChem ID: 21479428
• Update Time: 2025-11-01

Ethanone,1-(2-amino-4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-4-ethylphenyl)-
• Ethanone, 1-(2-amino-4-ethylphenyl)- (9CI)
• 1-(2-amino-4-ethylphenyl)ethan-1-one
• SCHEMBL8830144
• 1-(2-Amino-4-ethylphenyl)ethanone
• 141030-66-2
• EN300-672894

• Inchi： 1S/C10H13NO/c1-3-8-4-5-9(7(2)12)10(11)6-8/h4-6H,3,11H2,1-2H3
• InChI Key： ISNJDSGIXFKGKO-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1N)CC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on Ethanone,1-(2-amino-4-ethylphenyl)-

Comprehensive Analysis of Ethanone,1-(2-amino-4-ethylphenyl)- (CAS No. 141030-66-2): Properties, Applications, and Industry Trends

The chemical compound Ethanone,1-(2-amino-4-ethylphenyl)- (CAS No. 141030-66-2) is a specialized organic molecule gaining attention in pharmaceutical and material science research. This aromatic ketone derivative features a unique molecular structure combining an acetyl group with an amino-substituted ethylbenzene moiety, making it valuable for synthetic applications. Recent literature highlights its potential as a key intermediate in developing novel fluorescent probes and bioactive molecules, aligning with growing demand for high-performance organic materials.

Structural characteristics of 141030-66-2 contribute to its reactivity profile. The electron-donating amino group at the ortho position and ethyl substituent at the para position create distinct electronic effects that influence its coupling reactions and photophysical properties. These features have spurred investigations into its use for advanced material synthesis, particularly in organic electronics where researchers explore its charge transport capabilities and luminescent behavior.

Current applications of Ethanone,1-(2-amino-4-ethylphenyl)- focus on its role in pharmaceutical intermediates. The compound's bifunctional nature allows for versatile transformations, serving as a building block for heterocyclic compounds with potential biological activity. Industry reports indicate growing interest in its utilization for targeted drug delivery systems, especially in oncology research where molecular specificity is paramount. Its structural analogs have shown promise in enzyme inhibition studies, though the exact mechanisms remain under investigation.

Synthetic methodologies for CAS 141030-66-2 typically involve Friedel-Crafts acylation of appropriately substituted benzene derivatives, followed by selective reduction or amination steps. Recent process optimization efforts emphasize green chemistry principles, with particular focus on catalyst efficiency and waste minimization - addressing critical concerns in modern chemical manufacturing sustainability. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy to verify purity and structural integrity.

The commercial landscape for 1-(2-amino-4-ethylphenyl)ethanone reflects broader trends in fine chemicals markets. Suppliers increasingly emphasize batch-to-batch consistency and documentation transparency to meet stringent quality control standards. Market analysts note rising demand from contract research organizations and academic laboratories engaged in medicinal chemistry projects. Storage recommendations typically specify inert atmosphere protection and low-temperature conditions to maintain stability.

Emerging research directions explore the compound's potential in material science innovations. Preliminary studies suggest possible applications in organic semiconductors and photovoltaic materials, capitalizing on its conjugated π-system and tunable electronic properties. These developments align with global interest in renewable energy technologies and flexible electronics, positioning 141030-66-2 as a compound of continuing scientific interest.

Regulatory considerations for Ethanone,1-(2-amino-4-ethylphenyl)- emphasize proper handling protocols and material safety documentation. While not classified as hazardous under standard protocols, appropriate laboratory practices should be maintained during manipulation. The compound's environmental fate and biodegradation pathways represent active areas of ecological study, particularly regarding industrial effluent management in chemical production facilities.

Future prospects for CAS No. 141030-66-2 appear promising as research uncovers new applications. The structural flexibility of this amino-aromatic ketone makes it adaptable to various molecular design strategies, from small molecule therapeutics to functional materials. Continued investigation of its structure-activity relationships and physicochemical properties will likely reveal additional utility across multiple scientific disciplines.